Cas no 1085313-91-2 (1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine)

• Product Name: 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine
• CAS No: 1085313-91-2
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• CID: 5249975
• Update Time: 2025-08-04

1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• BDBM50246536
• {[5-chloro-2-(4-chlorophenoxy)phenyl]methyl}(methyl)amine
• 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine

• Inchi： 1S/C14H13Cl2NO/c1-17-9-10-8-12(16)4-7-14(10)18-13-5-2-11(15)3-6-13/h2-8,17H,9H2,1H3
• InChI Key： VUKSTBYHKMJOPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC)OC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3

Additional information on 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine

Professional Introduction to Compound with CAS No. 1085313-91-2 and Product Name: 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine

Compound with the CAS number 1085313-91-2 and the product name 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates multiple aromatic rings and functional groups, which contribute to its distinctive chemical behavior and reactivity.

The core structure of 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine consists of a phenyl ring substituted with a chloro group at the 5-position and a phenoxy group at the 2-position. Additionally, the presence of a methylamine moiety at the N-terminal enhances its pharmacological relevance. This arrangement of substituents not only imparts specific electronic and steric properties but also opens up diverse possibilities for further chemical modifications and derivatization.

In recent years, there has been growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. The compound in question has been extensively studied for its potential role in modulating various biological pathways. Specifically, it has shown promise in inhibiting certain enzymes and receptors that are implicated in inflammatory responses, neurodegenerative diseases, and cancer. The chloro and phenoxy groups are particularly noteworthy, as they have been identified as key pharmacophores in many bioactive molecules.

One of the most compelling aspects of 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine is its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for developing drugs that can target specific pathological conditions without affecting normal physiological processes. The compound’s interactions with enzymes such as kinases and phosphodiesterases have been particularly well-documented. These interactions are mediated by the electron-withdrawing nature of the chloro groups and the electron-donating effects of the phenoxy group, which together create a favorable environment for binding to biological targets.

Recent studies have also highlighted the compound’s potential in combination therapies. The ability to synergize with other drugs can significantly enhance therapeutic outcomes by targeting multiple pathways simultaneously. For instance, when combined with existing anti-inflammatory agents, 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine has demonstrated enhanced efficacy in reducing inflammation without compromising liver function. This synergistic effect is attributed to the compound’s ability to modulate both enzymatic and non-enzymatic pathways involved in inflammation.

The synthesis of 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include chlorination of the phenyl ring, followed by coupling with 4-chlorophenol under controlled conditions. The final step involves N-methylation to introduce the methylamine moiety. Each step must be meticulously monitored using analytical techniques such as HPLC, NMR, and mass spectrometry to ensure the integrity of the product.

The pharmacokinetic properties of this compound are another area of significant interest. Studies have shown that it exhibits good oral bioavailability and rapid absorption after administration. This makes it a promising candidate for oral delivery systems, which are preferred due to their ease of administration and cost-effectiveness. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The potential applications of 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in agrochemicals, where it could serve as a precursor for developing novel pesticides with enhanced efficacy and environmental safety. Furthermore, its ability to interact with biological targets suggests potential uses in biotechnology research, particularly in developing enzyme inhibitors for industrial applications.

In conclusion, 1-(5-chloro-2-(4-chlorophenoxy)phenyl)-N-methylmethanamine, identified by CAS number 1085313-91-2, represents a significant advancement in chemical research with substantial implications for pharmaceutical development. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.